Cas no 2024655-70-5 (1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride
• CAS No: 2024655-70-5
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 6142836
• PubChem ID: 165495445
• Update Time: 2025-07-19

1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride
• EN300-1143113
• 2024655-70-5

• Inchi： 1S/C8H12ClNO2S/c1-2-7(3-6-10)8(4-5-8)13(9,11)12/h7H,2-5H2,1H3
• InChI Key： PJJBQQKHWXLBGX-UHFFFAOYSA-N
• SMILES： ClS(C1(C(CC#N)CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 221.0277275g/mol
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2024655-70-5)

1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2024655-70-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a sulfonyl chloride group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating protein-protein interactions.

The compound’s cyanobutan-2-yl moiety enhances its reactivity, enabling efficient derivatization for custom synthesis. This property aligns with the growing demand for highly functionalized intermediates in medicinal chemistry. Recent studies highlight its utility in constructing sulfonamide-based scaffolds, a class of compounds widely investigated for their antimicrobial and anti-inflammatory properties. As the pharmaceutical industry shifts toward fragment-based drug design, 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride offers a versatile building block.

From an industrial perspective, the compound’s stability under controlled conditions makes it suitable for large-scale synthesis. Its sulfonyl chloride group is particularly valuable for introducing sulfonamide linkages, a common motif in FDA-approved drugs. With the rise of green chemistry initiatives, researchers are also optimizing its synthesis to minimize waste and improve atom economy—addressing key concerns in sustainable manufacturing.

Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride. Purity assessments are essential, as impurities can affect downstream applications. This aligns with the broader trend of quality-by-design (QbD) in chemical production, where rigorous analytical validation ensures reproducibility and safety.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators. Its cyclopropane ring mimics natural terpenes, potentially enabling eco-friendly crop protection solutions. As precision agriculture gains traction, such intermediates could play a role in developing next-generation biostimulants.

The compound’s CAS No. 2024655-70-5 is frequently searched in academic and industrial databases, reflecting its niche but growing relevance. Common queries include "synthesis of sulfonyl chloride derivatives" and "applications of cyanobutan-2-yl compounds," underscoring its interdisciplinary appeal. For suppliers, ensuring batch-to-batch consistency is paramount, as researchers require reliable materials for reproducible results.

Future research may explore its use in covalent inhibitor design, leveraging the reactivity of the sulfonyl chloride group. With the increasing focus on targeted therapies, this compound could contribute to innovations in oncology and infectious disease treatment. Its role in peptide modification also warrants investigation, given the surge in peptide-based therapeutics.

In summary, 1-(1-cyanobutan-2-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2024655-70-5) is a multifaceted intermediate with significant potential across life sciences. Its structural features and reactivity profile position it as a key player in advancing molecular innovation, addressing both current and emerging challenges in chemical research.